Cas no 117950-85-3 (4-Cyano-4'-n-pentylbiphenyl-d19)

• Product Name: 4-Cyano-4'-n-pentylbiphenyl-d19
• CAS No: 117950-85-3
• MF: C₁₈H₁₉N
• MW: 268.467236757278
• CID: 132883
• PubChem ID: 101017180
• Update Time: 2025-04-19

4-Cyano-4'-n-pentylbiphenyl-d19 Chemical and Physical Properties

Names and Identifiers

• [1,1'-Biphenyl-2,2',3,3',5,5',6,6'-d8]-4-carbonitrile,4'-(pentyl-1,1,2,2,3,3,4,4,5,5,5-d11)-
• 4-CYANO-4'-PENTYLDIPHENYL-D19
• 4-Cyano-4'-pentylbiphenyl-d19
• 4'-[(1,1,2,2,3,3,4,4,5,5,5-?H??)pentyl](?H?)-[1,1'-biphenyl]-4-carbonitrile
• 117950-85-3
• 2,3,5,6-tetradeuterio-4-[2,3,5,6-tetradeuterio-4-(1,1,2,2,3,3,4,4,5,5,5-undecadeuteriopentyl)phenyl]benzonitrile
• 4-CYANO-4/'-PENTYLDIPHENYL-D19
• 4-Cyano-4'-n-pentylbiphenyl-d19

• Inchi： 1S/C18H19N/c1-2-3-4-5-15-6-10-17(11-7-15)18-12-8-16(14-19)9-13-18/h6-13H,2-5H2,1H3/i1D3,2D2,3D2,4D2,5D2,6D,7D,8D,9D,10D,11D,12D,13D
• InChI Key： HHPCNRKYVYWYAU-BYPAVJMLSA-N
• SMILES： N#CC1C([2H])=C([2H])C(=C([2H])C=1[2H])C1C([2H])=C([2H])C(=C([2H])C=1[2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])[2H]

Computed Properties

• Exact Mass: 268.271007783g/mol
• Monoisotopic Mass: 268.271007783g/mol
• Isotope Atom Count: 19
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 23.8Ų